molecular formula C9H8N2O2 B12347774 3-methoxy-4aH-1,6-naphthyridin-5-one

3-methoxy-4aH-1,6-naphthyridin-5-one

Cat. No.: B12347774
M. Wt: 176.17 g/mol
InChI Key: RJZKXDWDWFVAQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methoxy-4aH-1,6-naphthyridin-5-one is a heterocyclic compound featuring a naphthyridinone core with a methoxy substituent at position 3 and partial saturation at the 4a-position. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and materials science applications.

Properties

Molecular Formula

C9H8N2O2

Molecular Weight

176.17 g/mol

IUPAC Name

3-methoxy-4aH-1,6-naphthyridin-5-one

InChI

InChI=1S/C9H8N2O2/c1-13-6-4-7-8(11-5-6)2-3-10-9(7)12/h2-5,7H,1H3

InChI Key

RJZKXDWDWFVAQZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2C(=CC=NC2=O)N=C1

Origin of Product

United States

Comparison with Similar Compounds

Structural and Substituent Variations

Table 1: Key Structural Features of 1,6-Naphthyridinone Derivatives
Compound Name Substituents/Modifications Saturation Key Applications/Findings Reference
3-Methoxy-4aH-1,6-naphthyridin-5-one 3-methoxy, 4aH (dihydro) Partially saturated Not explicitly stated (inferred for comparison) N/A
5-Chloro-3-(4-fluorophenyl)-1,6-naphthyridin-4-one 5-Cl, 3-(4-fluorophenyl) Aromatic Intermediate in kinase inhibitor synthesis
4-Methoxy-5-hydroxycanthin-6-one 4-methoxy, 5-hydroxy (indolo-naphthyridinone) Fully aromatic Natural product derivative (Nigakinone)
AMG 337 (MET inhibitor) 3-(2-methoxyethoxy), triazolo-pyridine moiety Partially saturated Potent c-Met kinase inhibition
8-Bromo-1,6-naphthyridin-5(6H)-one 8-bromo Partially saturated Functionalization precursor
3-Bromo-7,8-dihydro-1,6-naphthyridin-5(6H)-one 3-bromo, 7,8-dihydro Partially saturated Safety data available (GHS)
Key Observations:

Substituent Effects: Electron-Donating vs. Electron-Withdrawing Groups: The methoxy group in the target compound donates electrons, contrasting with bromo (e.g., 8-bromo derivative ) or chloro (e.g., 5-chloro derivative ) substituents, which withdraw electrons. This difference impacts reactivity in cross-coupling reactions and electronic interactions with biological targets. Positional Isomerism: The 3-methoxy group in the target compound differs from the 4-methoxy group in 4-methoxy-5-hydroxycanthin-6-one , which is fused to an indole system.

Saturation and Conformation :

  • Partial saturation (e.g., 4aH in the target compound) introduces conformational flexibility compared to fully aromatic derivatives like 5-chloro-3-(4-fluorophenyl)-1,6-naphthyridin-4-one . This flexibility may enhance binding to dynamic protein pockets, as seen in tankyrase inhibitors with tetrahydro modifications .

Biological Activity: Kinase Inhibition: AMG 337, a 1,6-naphthyridinone derivative with a 3-(2-methoxyethoxy) group, exhibits potent MET inhibition due to extended hydrophobic interactions and polar contacts . The target compound’s simpler methoxy group may offer a balance between solubility and target affinity. Natural Product Analogues: 4-Methoxy-5-hydroxycanthin-6-one (Nigakinone) demonstrates bioactivity linked to its indolo-naphthyridinone scaffold, suggesting that core modifications (e.g., methoxy placement) critically influence pharmacological profiles .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.